Positional Distribution: sn-2 Occupancy by Erucic Acid Contrasts with Natural and Isomeric Forms
In natural seed oils from Brassicaceae species, erucic acid is generally excluded from the sn-2 position and found predominantly at the sn-1 and sn-3 positions [1]. A structural analysis of rapeseed oil confirmed that erucic acid does not appear to substitute directly for oleic acid in the 2-position [2]. In contrast, 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a synthetic TAG with erucic acid intentionally positioned at both sn-1 and sn-2, a configuration not observed in nature .
| Evidence Dimension | Fatty acid positional distribution (sn-2 occupancy) |
|---|---|
| Target Compound Data | sn-1: 13(Z)-docosenoic acid (erucic); sn-2: 13(Z)-docosenoic acid (erucic); sn-3: oleic acid |
| Comparator Or Baseline | Natural rapeseed oil TAGs: erucic acid is excluded from sn-2 position |
| Quantified Difference | Qualitative difference: target compound contains erucic acid at sn-2; natural comparators do not |
| Conditions | Stereospecific analysis of seed oil TAGs from Brassicacea species [1] |
Why This Matters
This synthetic configuration provides a unique tool for studying the stereospecificity of lipases and the impact of sn-2 erucic acid on lipid metabolism, which cannot be studied using natural oils or other TAG standards.
- [1] Erucic Acid Distribution in Brassica Oleracea Seed Oil Triglycerides. Semantic Scholar. View Source
- [2] Zadernowski R, Sosulski F. Composition of fatty acids and structure of triglycerides in medium and low erucic acid rapeseed. Journal of the American Oil Chemists' Society. 1979;56(12):1004-1007. View Source
